Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano

• CAS No.: 107541-22-0
• Molecular Formula: C24H54N6O6Ti
• Molecular Weight: 570.6 g/mol
• IUPAC Name: 2-(2-aminoethylamino)ethanolate;2,2-bis(prop-2-enoxymethyl)butan-1-olate;titanium(4+)
• InChI: InChI=1S/C12H21O3.3C4H11N2O.Ti/c1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*5-1-2-6-3-4-7;/h4-5H,1-2,6-11H2,3H3;3*6H,1-5H2;/q4*-1;+4
• InChI Key: RIDDLDUJQDKUIH-UHFFFAOYSA-N
• SMILES: CCC(CO)(COCC=C)COCC=C.C(CNCCO)N.C(CNCCO)N.C(CNCCO)N.[Ti]
• Canonical SMILES: CCC(C[O-])(COCC=C)COCC=C.C(CNCC[O-])N.C(CNCC[O-])N.C(CNCC[O-])N.[Ti+4]

Description

Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano is a complex organotitanium compound. It is known for its unique chemical structure, which includes titanium coordinated with aminoethanol and propenyloxy groups. This compound is used in various industrial and scientific applications due to its reactivity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano typically involves the reaction of titanium alkoxides with aminoethanol and propenyloxy compounds under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and hydrolysis of the titanium precursor .

Industrial Production Methods

Industrial production of this compound involves large-scale reactions in specialized reactors. The process includes the precise control of temperature, pressure, and reactant concentrations to ensure high yield and purity. The final product is often purified using techniques such as distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form titanium dioxide and other by-products.

Reduction: It can be reduced to lower oxidation states of titanium.

Substitution: The aminoethanol and propenyloxy groups can be substituted with other ligands under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various organic ligands for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield titanium dioxide, while substitution reactions can produce a variety of organotitanium compounds with different ligands .

Scientific Research Applications

Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano has several scientific research applications:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Investigated for its potential use in biocompatible materials and drug delivery systems.

Medicine: Explored for its antimicrobial properties and potential use in medical implants.

Industry: Utilized in the production of high-performance coatings and adhesives.

Mechanism of Action

The mechanism of action of Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano involves its ability to coordinate with various substrates through its titanium center. This coordination facilitates various chemical transformations, making it an effective catalyst. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

Zirconium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano: Similar structure but with zirconium instead of titanium.

Titanium isopropoxide: Another titanium-based compound used in similar applications but with different ligands.

Uniqueness

Titanium, tris2-(2-aminoethyl)aminoethanolato-.kappa.O2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butano is unique due to its specific combination of aminoethanol and propenyloxy ligands, which provide distinct reactivity and stability compared to other titanium compounds .